Cas no 100055-08-1 (1-Pentanol,5-(4-aminophenoxy)-)

• Product Name: 1-Pentanol,5-(4-aminophenoxy)-
• CAS No: 100055-08-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 220051
• PubChem ID: 3063177
• Update Time: 2025-04-19

1-Pentanol,5-(4-aminophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,5-(4-aminophenoxy)-
• 5-(4-aminophenoxy)pentan-1-ol
• 1-Pentanol,5-(p-aminophenoxy)- (6CI)
• 4-(5-Hydroxypentyloxy)aniline
• AKOS011511216
• 100055-08-1
• 1-Pentanol, 5-(p-aminophenoxy)-
• BRN 3254642
• M & B 2729
• DTXSID00142893
• 5-(p-Aminophenoxy)-1-pentanol

• Inchi： 1S/C11H17NO2/c12-10-4-6-11(7-5-10)14-9-3-1-2-8-13/h4-7,13H,1-3,8-9,12H2
• InChI Key： UGIFBNVGQGRKEM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCCCO

Computed Properties

• Exact Mass: 195.12601
• Monoisotopic Mass: 195.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.089
• Boiling Point: 369.8°C at 760 mmHg
• Flash Point: 177.5°C
• Refractive Index: 1.551
• PSA: 55.48
• LogP: 2.39140